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Compound of Interest

Compound Name: Ostalloy

Cat. No.: B1236533 Get Quote

This guide provides essential safety protocols and answers to frequently asked questions for

researchers, scientists, and drug development professionals working with cadmium-containing

Ostalloy. Adherence to these guidelines is critical to ensure personal safety and environmental

compliance.

Frequently Asked Questions (FAQs)
Q1: What is Ostalloy, and why is it a concern?

A1: Ostalloy is a family of low-melting-point alloys, often used for applications like soldering,

casting, and creating custom blocks for holding delicate components.[1][2] Certain

formulations, such as Ostalloy 158, contain cadmium, a heavy metal that is highly toxic and a

known human carcinogen.[3][4] Exposure to cadmium can lead to severe health effects,

including kidney damage, bone disease, and an increased risk of cancer.[5][6] Therefore,

handling and disposing of cadmium-containing Ostalloy requires strict safety measures.

Q2: How can I identify if the Ostalloy I am using contains cadmium?

A2: Always refer to the Safety Data Sheet (SDS) or technical data sheet provided by the

manufacturer. The composition of the alloy will be listed, indicating the percentage of cadmium.

For example, Ostalloy 158 contains approximately 10% cadmium by weight.[7] If you are

unsure, treat the alloy as if it contains cadmium until you can confirm its composition.

Q3: What are the primary routes of exposure to cadmium when working with Ostalloy?
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A3: The primary routes of exposure are inhalation of fumes or dust and ingestion.[8] When

Ostalloy is heated to its molten state, it can release cadmium fumes.[3] Dust can be generated

during any mechanical processing of the solid alloy, such as grinding or filing. Ingestion can

occur if hands are not properly washed after handling the alloy and before eating, drinking, or

smoking.[9]

Q4: What are the immediate health effects of acute exposure to cadmium fumes?

A4: Acute inhalation of cadmium fumes can cause flu-like symptoms known as "the cadmium

blues" or "metal fume fever."[6] Symptoms include chills, fever, muscle aches, and chest

tightness.[10] In more severe cases, it can lead to respiratory damage, including pneumonitis

and pulmonary edema.[6]

Q5: What personal protective equipment (PPE) is mandatory when handling cadmium-

containing Ostalloy?

A5: A comprehensive PPE strategy is essential. This includes:

Respiratory Protection: When melting or creating dust, a full-face respirator with HEPA

cartridges is recommended if exposures are above OSHA or ACGIH limits.[3][4]

Eye and Face Protection: Safety glasses or goggles are necessary. When handling molten

alloy, a face shield is also required to protect against splashes.[11][12]

Hand Protection: Use nitrile or latex gloves for handling the solid alloy. When working with

molten Ostalloy, thermal-resistant gloves should be worn over the nitrile or latex gloves.[3]

[4]

Protective Clothing: A lab coat or coveralls should be worn to prevent skin contact.[13]

Disposable coveralls are recommended to avoid contaminating personal clothing.[11]

Troubleshooting Guide
Problem: I accidentally spilled a small amount of molten Ostalloy.

Solution:

Do not touch the molten alloy. It will cause severe thermal burns.[4]
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Allow the molten alloy to solidify completely.[3]

Once solid, carefully scrape up the material.

Place the collected alloy in a clearly labeled, sealed container for hazardous waste disposal.

[14]

Decontaminate the spill area using a wet method to avoid generating airborne dust. All

cleaning materials must also be disposed of as hazardous waste.[14]

Problem: I think I may have inhaled cadmium fumes. What should I do?

Solution:

Immediately move to an area with fresh air.[3][4]

Seek medical attention promptly and inform the medical personnel about the potential

cadmium exposure.[3]

If another person has inhaled fumes and is not breathing, move them to fresh air and provide

artificial respiration, if trained to do so, while awaiting emergency medical services.[4]

Report the incident to your institution's Environmental Health and Safety (EHS) department.

Problem: The local exhaust ventilation system in my work area does not seem to be functioning

correctly.

Solution:

Immediately stop any work involving the heating or mechanical processing of cadmium-

containing Ostalloy.

Do not attempt to use the equipment until the ventilation system has been inspected and

certified as fully operational by qualified personnel.

Report the malfunction to your supervisor and your institution's EHS department. All work

with cadmium should be conducted in a well-ventilated area, with local exhaust ventilation

being the primary engineering control.[3][12]
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Quantitative Data Summary
The following table summarizes key quantitative data related to the safe handling of cadmium-

containing Ostalloy.

Parameter Value Reference

Ostalloy 158 Composition
Bismuth: 50.0%, Lead: 26.7%,

Tin: 13.3%, Cadmium: 10.0%
[7]

Ostalloy 117 Composition

Bismuth: 44.7%, Lead: 22.6%,

Tin: 8.3%, Cadmium: 5.3%,

Indium: 19.1%

[1]

Ostalloy 158 Melting Point 158 °F (70 °C) [7]

Ostalloy 117 Melting Point 117 °F (47 °C) [1]

OSHA Permissible Exposure

Limit (PEL) for Cadmium

5 µg/m³ (8-hour time-weighted

average)
[15][16]

OSHA Action Level (AL) for

Cadmium

2.5 µg/m³ (8-hour time-

weighted average)
[15][16]

RCRA Hazardous Waste Limit

for Cadmium (TCLP)
1.0 mg/L [14]

Experimental Protocols
Protocol 1: Safe Melting and Casting of Ostalloy

Preparation:

Ensure all work is performed within a certified chemical fume hood or with local exhaust

ventilation.[3][12]

Don all required PPE as outlined in the FAQ section.

Pre-heat any molds or surfaces that will come into contact with the molten alloy.[7]

Melting:
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Use a clean, dedicated heating pot or double boiler.[7]

Slowly heat the Ostalloy to just above its melting point. For Ostalloy 158, a pouring

temperature of around 212°F (100°C) is recommended.[7] Do not overheat, as this will

increase the generation of cadmium fumes.

Casting:

Carefully pour the molten alloy into the prepared mold or onto the surface.

Avoid splashing.

Cooling and Solidification:

Allow the alloy to cool and solidify completely in the ventilated area.

Cleanup:

Once cooled, any excess material should be collected and stored for reuse or disposal as

hazardous waste.

Decontaminate all work surfaces and equipment.

Protocol 2: Collection and Segregation of Cadmium-
Containing Waste

Designated Waste Containers:

Use separate, clearly labeled, and sealed containers for all cadmium-containing waste.[14]

Label containers with "Hazardous Waste" and "Contains Cadmium."[14]

Waste Segregation:

Solid Metal Waste: Collect all solid pieces of Ostalloy, including scraps, filings, and

solidified spills.
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Contaminated Labware: Any disposable labware (e.g., pipette tips, weighing boats) that

has come into contact with the alloy should be placed in the designated hazardous waste

container.

Contaminated PPE: Used gloves, disposable lab coats, and respirator cartridges must be

disposed of as hazardous waste.[14]

Storage:

Store the hazardous waste containers in a designated, secure area away from general

laboratory traffic.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's EHS

department. Drain disposal of any cadmium-containing material is strictly prohibited.[14]
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Caption: Workflow for the safe handling of cadmium-containing Ostalloy.
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Waste Generated

Does the waste contain Ostalloy or
 has it been in contact with it?

Treat as Hazardous Waste
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Click to download full resolution via product page

Caption: Decision tree for the proper disposal of laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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